6-ethyl-3,6-dimethyl-2-(methylamino)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 12-ethyl-4,12-dimethyl-5-(methylamino)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C14H19N3O2S/c1-5-14(2)6-8-9(7-19-14)20-11-10(8)12(18)17(4)13(15-3)16-11/h5-7H2,1-4H3,(H,15,16)
• InChI Key: FOKSJGHKZSYMTC-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)NC)C)C
• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives has been refined over time to become more efficient and environmentally friendly. A notable method involves a one-step catalytic four-component reaction using ketones, ethyl cyanoacetate, elemental sulfur, and formamide, offering a green approach to synthesizing this pharmacologically significant class of compounds with step economy and easy purification (Taoda Shi et al., 2018).

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds within this chemical class have been synthesized through various innovative methods, focusing on exploring their potential biological activities. For instance, the synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents highlight the compound's potential in therapeutic applications. These compounds were synthesized via condensation reactions, showcasing their structural versatility and potential in drug discovery processes (Rahmouni et al., 2016).

Antimicrobial and Anticancer Activities

Further research has delved into the antimicrobial and anticancer properties of related compounds. The development of new pyrimidinone and oxazinone derivatives fused with thiophene rings using starting materials such as 2-chloro-6-ethoxy-4-acetylpyridine indicates a promising approach towards antimicrobial agents. These compounds have shown good antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012). Additionally, the synthesis and anticancer activity of some new pyrazolo[3,4-d]pyrimidin-4-one derivatives have been reported, with certain compounds displaying potent inhibitory activity against cancer cell lines (Abdellatif et al., 2014).

Green Synthesis Approaches

The pursuit of environmentally friendly synthesis methods has led to the development of green approaches for producing pharmacologically important compounds. For example, a catalytic four-component reaction was reported for the synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones, representing a step-economical and reduced catalyst loading method that aligns with sustainable chemistry practices (Shi et al., 2018).